Ferruginin C
Overview
Description
Ferruginin C is a natural product found in Vismia macrophylla with data available.
Scientific Research Applications
Anticancer Properties
- Bioactive Constituents Against Cancer Cell Lines: Ferruginin C, isolated from Vismia species, exhibited activity against human breast, CNS, and lung cancer cell lines. This highlights its potential as a bioactive compound in cancer research (Hussein et al., 2003).
Chemical and Physico-Chemical Properties
- Keto-Enolic Tautomerism: A study on ferruginins, including ferruginin C, revealed the presence of keto-enolic tautomerism in ring C, demonstrated by chemical and physico-chemical methods. This contributes to the understanding of the compound’s structure and properties (Nicoletti et al., 1982).
Antimicrobial Activity
- Potential Antibiotic Scaffold: Ferruginin A, closely related to ferruginin C, was identified as a novel antimicrobial compound effective against Gram-positive bacteria, suggesting a similar potential for ferruginin C in antibiotic development (Casciaro et al., 2022).
Synthesis Studies
- Formal Synthesis of Ferruginine: Research on the formal synthesis of ferruginine, a compound related to ferruginin C, from commercially available tropinone, contributes to the understanding of synthetic routes that may be applicable to ferruginin C (Piccardi & Renaud, 2007).
Pharmacological Studies
- Protective Effect on Memory Impairment: Studies on Cnestis ferruginea, which contains ferruginin C, showed protective effects against memory impairment in mice, indicating potential neuroprotective properties (Ishola et al., 2013).
Distribution in Plant Tissues
- Distribution of Antifeedant Prenylated Anthranoids: Investigation into the distribution of ferruginins, including ferruginin C, in Vismia guianensis provided insights into the compound's accumulation in different cells and stages of plant development (Monacelli et al., 1997).
Antioxidant and Anti-Inflammatory Effects
- Antioxidant and Anti-Inflammatory Activities: A study on Bridelia ferruginea, which might contain compounds similar to ferruginin C, showed its potential in promoting reactive oxygen species detoxification, suggesting antioxidant properties (Ajiboye et al., 2013).
properties
Product Name |
Ferruginin C |
|---|---|
Molecular Formula |
C35H44O4 |
Molecular Weight |
528.7 g/mol |
IUPAC Name |
4,5,10-trihydroxy-7-methyl-1,1,3,8-tetrakis(3-methylbut-2-enyl)anthracen-2-one |
InChI |
InChI=1S/C35H44O4/c1-20(2)10-12-25-24(9)18-29(36)30-27(25)19-28-31(33(30)38)32(37)26(13-11-21(3)4)34(39)35(28,16-14-22(5)6)17-15-23(7)8/h10-11,14-15,18-19,36-38H,12-13,16-17H2,1-9H3 |
InChI Key |
SJEQJMPZRHDLDB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C2C(=C1CC=C(C)C)C=C3C(=C2O)C(=C(C(=O)C3(CC=C(C)C)CC=C(C)C)CC=C(C)C)O)O |
synonyms |
ferruginin C |
Origin of Product |
United States |
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